Cas no 2138901-15-0 (2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid)

2-Amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid is a fluorinated non-proteinogenic amino acid characterized by its unique trifluoromethyl and hydroxyl substituents. This compound serves as a valuable intermediate in organic synthesis and medicinal chemistry, particularly in the development of fluorinated analogs of biologically active molecules. The presence of both amino and carboxyl functional groups enables its incorporation into peptide chains or as a building block for heterocyclic compounds. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it useful in drug design. The stereocenter at the 4-position allows for chiral synthesis applications. This compound is typically handled under controlled conditions due to its reactive functional groups.
2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid structure
2138901-15-0 structure
Product Name:2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid
CAS No:2138901-15-0
MF:C6H10F3NO3
MW:201.143712520599
CID:6562970
PubChem ID:165960000
Update Time:2025-06-15

2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid
    • 2138901-15-0
    • EN300-1298096
    • Inchi: 1S/C6H10F3NO3/c1-5(13,6(7,8)9)2-3(10)4(11)12/h3,13H,2,10H2,1H3,(H,11,12)
    • InChI Key: CKABDYWJTLPGFH-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC(C(=O)O)N)O)(F)F

Computed Properties

  • Exact Mass: 201.06127767g/mol
  • Monoisotopic Mass: 201.06127767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 83.6Ų

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Additional information on 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid

Comprehensive Analysis of 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid (CAS No. 2138901-15-0)

The compound 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid (CAS No. 2138901-15-0) is a fluorinated amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the trifluoromethyl group and hydroxy-methyl substitution, make it a valuable building block for drug discovery and peptide engineering. Researchers are increasingly exploring its potential in modulating protein-protein interactions and enhancing metabolic stability, aligning with current trends in precision medicine and targeted therapeutics.

In recent years, the demand for fluorinated amino acids like this compound has surged due to their ability to improve pharmacokinetic properties. The trifluoro moiety enhances lipophilicity and membrane permeability, addressing common challenges in drug delivery optimization – a hot topic in biopharmaceutical forums. Studies suggest its utility in developing enzyme inhibitors, particularly for diseases where conventional small molecules face bioavailability limitations. This aligns with frequent search queries such as "how to improve drug bioavailability" and "fluorine in medicinal chemistry".

The stereochemistry of 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid presents interesting possibilities for chiral synthesis, a subject dominating organic chemistry publications. Its β-hydroxy-α-amino acid scaffold resembles natural metabolites, making it relevant for investigations into metabolic pathway modulation – another trending research area. Analytical chemists frequently discuss optimal characterization methods for such compounds, with techniques like NMR spectroscopy and HPLC-MS being crucial for quality control in synthesis.

From a commercial perspective, this compound falls within the growing market of specialty amino acids, which saw 12% annual growth according to recent market reports. Manufacturers emphasize its application in peptidomimetics design, particularly for GPCR-targeting drugs – a connection that answers common search queries about "next-generation peptide therapeutics". The presence of both hydrophilic (hydroxy and amino) and lipophilic (trifluoromethyl) groups makes it particularly valuable for structure-activity relationship studies.

Environmental considerations of fluorinated compounds have also brought 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid into discussions about green chemistry approaches. Researchers are developing more sustainable synthesis routes to address concerns about fluorine waste management, responding to industry demands reflected in searches for "eco-friendly fluorination methods". The compound's stability profile makes it suitable for bioconjugation applications, particularly in antibody-drug conjugate development – a field experiencing exponential growth.

Quality specifications for CAS No. 2138901-15-0 typically require ≥98% purity by HPLC analysis, with particular attention to enantiomeric excess when used in asymmetric synthesis. Storage recommendations usually suggest -20°C under inert atmosphere, reflecting standard practices for amino acid derivatives. These technical details frequently appear in procurement discussions and chemical database inquiries from pharmaceutical researchers.

Emerging applications in proteomics research have further expanded interest in this compound. Its ability to serve as a mass spectrometry tag for protein analysis answers growing needs in biomarker discovery – a subject generating numerous scientific publications. The compound's hydrogen bonding capacity combined with fluorine effects creates unique opportunities for molecular recognition studies, making it relevant to both academic and industrial research teams.

Patent analysis reveals increasing claims incorporating 2-amino-5,5,5-trifluoro-4-hydroxy-4-methylpentanoic acid in drug formulations, particularly for neurological and metabolic disorders. This correlates with rising search volumes for "fluorinated drug candidates 2023" and "novel amino acid therapeutics". The compound's structural versatility allows diverse modifications, enabling medicinal chemists to address multiple drug design challenges simultaneously – a key advantage in competitive pharmaceutical development.

In conclusion, CAS No. 2138901-15-0 represents an important example of how fluorine chemistry continues to revolutionize medicinal chemistry. Its dual functionality as both a building block and structural modifier ensures ongoing relevance across multiple research domains. As the pharmaceutical industry increasingly focuses on personalized medicine and complex therapeutics, compounds with such tailored properties will remain at the forefront of scientific innovation and commercial development.

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